N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE

• IUPAC Name: N-tert-butyl-2-[7-[(2-fluorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]sulfanylacetamide
• InChI: InChI=1S/C20H24FN5O3S/c1-20(2,3)23-14(27)11-30-18-22-16-15(17(28)25(5)19(29)24(16)4)26(18)10-12-8-6-7-9-13(12)21/h6-9H,10-11H2,1-5H3,(H,23,27)
• InChI Key: AGLSITVIVCWYLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CSC1=NC2=C(N1CC3=CC=CC=C3F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H24FN5O3S
• Molecular Weight: 433.5 g/mol

Description

N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE is a complex organic compound that belongs to the class of N-tert-butyl amides This compound is characterized by the presence of a tert-butyl group, a fluorophenyl group, and a purine derivative

Preparation Methods

The synthesis of N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE can be achieved through several routes:

Reaction of Nitriles with Tert-Butyl Benzoate: This method involves the reaction of nitriles (aryl, benzyl, and sec-alkyl nitriles) with tert-butyl benzoate, catalyzed by Zn(ClO4)2·6H2O at 50°C under solvent-free conditions.

Reaction of Di-Tert-Butyl Dicarbonate with Nitriles: Another method involves the reaction of di-tert-butyl dicarbonate with nitriles, catalyzed by Cu(OTf)2 under solvent-free conditions at room temperature.

Chemical Reactions Analysis

N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Scientific Research Applications

N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE has several scientific research applications:

Medicinal Chemistry: The compound is explored for its potential therapeutic properties, including its use in the development of drugs for treating various diseases.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Materials Science: The compound is investigated for its potential use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-TERT-BUTYL-2-({7-[(2-FLUOROPHENYL)METHYL]-1,3-DIMETHYL-2,6-DIOXO-2,3,6,7-TETRAHYDRO-1H-PURIN-8-YL}SULFANYL)ACETAMIDE can be compared with other similar compounds, such as:

Finasteride: Used for the treatment of benign prostatic hyperplasia.

Nelfinavir: A protease inhibitor used in the treatment of HIV.

CPI-1189: A candidate for neuroprotective therapy in humans with HIV-associated CNS disease.

These compounds share structural similarities but differ in their specific applications and mechanisms of action.